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Compound of Interest

Compound Name:
(Z)-Aldosecologanin

(Centauroside)

Cat. No.: B15593754 Get Quote

Disclaimer: The term "Centauroside" is not consistently used in scientific literature to refer to a

single, well-defined chemical structure. This guide focuses on Gentiopicroside, a prominent

secoiridoid glycoside found in the Centaurium genus, as a representative compound for

spectroscopic analysis. The data presented here serves as a foundational reference for

researchers, scientists, and drug development professionals engaged in the identification and

characterization of natural products from Centaurium species.

Gentiopicroside is a key bioactive constituent of various plants within the Gentianaceae family

and has been the subject of extensive phytochemical and pharmacological research.[1] Its

initial identification relies heavily on a combination of Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS), which together provide a detailed fingerprint of its

molecular structure.

Spectroscopic Data for Gentiopicroside
The following tables summarize the ¹H and ¹³C NMR spectroscopic data for Gentiopicroside,

recorded in deuterated methanol (CD₃OD), and its characteristic mass spectrometry signals.

Table 1: ¹H NMR Spectroscopic Data for Gentiopicroside (CD₃OD)
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Position δH (ppm) Multiplicity J (Hz)

1 5.72 d 2.0

3 7.44 s

5 ~5.55 m

6 ~4.45 m

7 ~4.25 m

8 5.78 m

9 ~3.15 m

10a 5.30 dd 9.2, 2.5

10b 5.36 dd 16.3, 2.5

1' 4.65 d 7.8

2' 3.25 t 8.5

3' 3.40 t 8.8

4' 3.35 t 9.0

5' 3.45 m

6'a 3.85 dd 12.0, 2.0

| 6'b | 3.68 | dd | 12.0, 5.5 |

Note: Chemical shifts (δ) are reported in parts per million (ppm) relative to the solvent signal.

Coupling constants (J) are in Hertz (Hz). Data compiled from literature sources.[2]

Table 2: ¹³C NMR Spectroscopic Data for Gentiopicroside (CD₃OD)
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Position δC (ppm)

1 98.5

3 150.6

4 105.0

5 127.0

6 117.2

7 70.9

8 135.0

9 46.6

10 118.5

11 166.3

1' 100.2

2' 74.6

3' 78.0

4' 71.5

5' 78.4

| 6' | 62.8 |

Note: Chemical shifts (δ) are reported in parts per million (ppm). Data compiled from literature

sources.[3]

Table 3: Mass Spectrometry Data for Gentiopicroside

Ionization
Mode

Mass Analyzer Observed m/z
Molecular
Formula

Ion

| ESI | TOF | 379.0990 | C₁₆H₂₀O₉ | [M+Na]⁺ |
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Note: ESI (Electrospray Ionization), TOF (Time-of-Flight). The observed mass-to-charge ratio

(m/z) corresponds to the sodium adduct of Gentiopicroside.[3]

Experimental Protocols
The following are detailed methodologies for the key experiments cited for the structural

elucidation of Gentiopicroside.

Objective: To determine the chemical structure of Gentiopicroside by identifying the chemical

environment and connectivity of its hydrogen and carbon atoms.

Instrumentation:

A Bruker AV III-500 spectrometer or equivalent, operating at a proton frequency of 500 MHz

and a carbon frequency of 125 MHz.[3]

Sample Preparation:

A sample of purified Gentiopicroside (approximately 5-10 mg) is dissolved in 0.5 mL of

deuterated methanol (CD₃OD).

The solution is transferred to a 5 mm NMR tube.

Data Acquisition:

¹H NMR:

The spectra are acquired at room temperature.

The residual solvent signal of CD₃OD is used as an internal reference.

A standard pulse program for proton NMR (e.g., 'zg30') is used.

¹³C NMR:

The spectra are acquired at room temperature.

The solvent signal of CD₃OD (δC 49.0) is used as an internal reference.[3]
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A standard pulse program with proton decoupling (e.g., 'zgpg30') is used.

2D NMR (COSY, HSQC, HMBC):

Standard pulse programs are used to establish correlations between protons (COSY),

protons and directly attached carbons (HSQC), and long-range correlations between

protons and carbons (HMBC).

Objective: To determine the molecular weight and elemental composition of Gentiopicroside.

Instrumentation:

An Agilent Technologies 6224A Accurate-Mass Time-of-Flight (TOF) LC/MS system or a

similar high-resolution mass spectrometer.[3]

Sample Preparation and Introduction:

A dilute solution of the purified Gentiopicroside is prepared in a suitable solvent, typically

methanol or a mixture of methanol and water.

The sample solution is introduced into the mass spectrometer via direct infusion or through a

liquid chromatography (LC) system.

Data Acquisition (ESI-TOF-MS):

Ionization: Electrospray ionization (ESI) is used in positive ion mode to generate protonated

molecules ([M+H]⁺) or adducts such as sodium adducts ([M+Na]⁺).

Mass Analysis: The time-of-flight (TOF) analyzer measures the mass-to-charge ratio (m/z) of

the ions with high accuracy.

Data Analysis: The accurate mass measurement allows for the determination of the

elemental composition of the molecule.

Signaling Pathway and Experimental Workflow
Gentiopicroside has been shown to possess significant anti-inflammatory properties.[4] One of

its mechanisms of action involves the modulation of key inflammatory signaling pathways. The
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diagram below illustrates the inhibitory effect of Gentiopicroside on the lipopolysaccharide

(LPS)-induced inflammatory cascade in macrophages.
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Caption: Anti-inflammatory signaling pathway of Gentiopicroside.

Need Custom Synthesis?
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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